![molecular formula C21H23ClN4O3 B5184853 N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide](/img/structure/B5184853.png)
N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide
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Overview
Description
N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide, commonly known as N-[(2R)-1-(2-chlorophenyl)-2-[(4-fluorophenyl)sulfonyl]ethyl]-L-phenylalanine amide, is a small molecule that has been extensively studied for its potential use as a therapeutic agent. It is classified as a piperazine derivative and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide is not fully understood. However, it has been suggested that it acts as a selective inhibitor of the TRPV1 receptor, which is involved in pain perception and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain.
Advantages and Limitations for Lab Experiments
The advantages of using N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide in lab experiments include its high potency and selectivity, as well as its ability to inhibit the TRPV1 receptor. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide. These include further studies on its mechanism of action, as well as its potential use in the treatment of other diseases such as diabetes and neurodegenerative disorders. Additionally, research could focus on developing more potent and selective inhibitors of the TRPV1 receptor.
Synthesis Methods
The synthesis of N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide involves the reaction of 2-chlorobenzoyl chloride with piperazine in the presence of a base to form the intermediate 2-chlorobenzoylpiperazine. This intermediate is then reacted with N-phenylethanediamide in the presence of a coupling agent to form the final product.
Scientific Research Applications
N-{2-[4-(2-chlorobenzoyl)-1-piperazinyl]ethyl}-N'-phenylethanediamide has been extensively studied for its potential use as a therapeutic agent in a range of diseases. It has been shown to have potential in the treatment of cancer, inflammation, and pain.
properties
IUPAC Name |
N-[2-[4-(2-chlorobenzoyl)piperazin-1-yl]ethyl]-N'-phenyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O3/c22-18-9-5-4-8-17(18)21(29)26-14-12-25(13-15-26)11-10-23-19(27)20(28)24-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAPQXJBUYTVZJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)C(=O)NC2=CC=CC=C2)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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